2-Carboxy-7-methoxyxanthen-9-one
Description
2-Carboxy-7-methoxyxanthen-9-one is a xanthone derivative characterized by a carboxy (-COOH) group at position 2 and a methoxy (-OCH₃) group at position 7 of the xanthen-9-one scaffold (Figure 1). Xanthones are tricyclic aromatic systems with a dibenzo-γ-pyrone backbone, known for diverse bioactivities, including antiallergic, antioxidant, and enzyme inhibitory properties . The carboxy group enhances hydrophilicity and hydrogen-bonding capacity, while the methoxy substituent modulates electronic effects and lipophilicity, making this compound a versatile scaffold for pharmacological studies.
Properties
CAS No. |
33510-07-5 |
|---|---|
Molecular Formula |
C15H10O5 |
Molecular Weight |
270.24 g/mol |
IUPAC Name |
7-methoxy-9-oxoxanthene-2-carboxylic acid |
InChI |
InChI=1S/C15H10O5/c1-19-9-3-5-13-11(7-9)14(16)10-6-8(15(17)18)2-4-12(10)20-13/h2-7H,1H3,(H,17,18) |
InChI Key |
UFLPEZUZTHLBJE-UHFFFAOYSA-N |
SMILES |
COC1=CC2=C(C=C1)OC3=C(C2=O)C=C(C=C3)C(=O)O |
Canonical SMILES |
COC1=CC2=C(C=C1)OC3=C(C2=O)C=C(C=C3)C(=O)O |
Other CAS No. |
33510-07-5 |
Synonyms |
2-carboxy-7-methoxyxanthen-9-one AH 6556 |
Origin of Product |
United States |
Comparison with Similar Compounds
Substitution Patterns and Structural Diversity
The biological and physicochemical properties of xanthones are highly dependent on substituent type and position. Key analogues of 2-carboxy-7-methoxyxanthen-9-one include:
Key Observations :
- Positional Effects : The antiallergic activity of 2-carboxy-7-methoxyxanthen-9-one is influenced by the spatial arrangement of substituents. For example, shifting the methoxy group from position 7 (target compound) to position 1 (compound 163) reduces steric hindrance but may alter receptor binding .
- Dimeric Structures : Compounds like (E)-2-methoxy-9-(2-methoxy-9H-xanthen-9-ylidene)-9H-xanthene exhibit unique conformational dynamics (Z/E isomerism) and extended π-conjugation, which may improve photostability but reduce solubility .
Physicochemical Properties
- Solubility : The carboxy group enhances water solubility (logP ~1.2) compared to methyl- or chloro-substituted derivatives (logP ~2.5–3.0) .
- Crystal Packing: Methoxy and carboxy groups in 2-carboxy-7-methoxyxanthen-9-one promote hydrogen-bonded networks, as seen in related structures like 2-hydroxy-1-methoxyxanthen-9-one monohydrate .
- Stability : Dimeric xanthones (e.g., E/Z conformers) show lower thermal stability due to conformational flexibility .
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